Cas no 35599-82-7 (Undecane,1-(undecylthio)-)

Undecane,1-(undecylthio)- structure
Undecane,1-(undecylthio)- structure
Product Name:Undecane,1-(undecylthio)-
CAS No:35599-82-7
MF:C22H46S
MW:342.665646076202
CID:314360
PubChem ID:292595
Update Time:2025-04-19

Undecane,1-(undecylthio)- Chemical and Physical Properties

Names and Identifiers

    • Undecane,1-(undecylthio)-
    • 1-undecylsulfanylundecane
    • N-UNDECYL SULFIDE
    • 1-(Undecylsulfanyl)undecane
    • AC1L6IC3
    • AC1Q7E7R
    • DI-n-UNDECYL SULFIDE
    • diundecylsulfane
    • Di-undecyl-sulfid
    • Undecane,1-(undecylthio)
    • Undecyl sulfide
    • 35599-82-7
    • Diundecyl sulfide
    • starbld0016593
    • Undecane, 1-(undecylthio)-
    • NSC158438
    • RDOYGXODZMRGKD-UHFFFAOYSA-N
    • AKOS024333841
    • SCHEMBL867502
    • DTXSID60303468
    • NSC-158438
    • Inchi： 1S/C22H46S/c1-3-5-7-9-11-13-15-17-19-21-23-22-20-18-16-14-12-10-8-6-4-2/h3-22H2,1-2H3
    • InChI Key： RDOYGXODZMRGKD-UHFFFAOYSA-N
    • SMILES： S(CCCCCCCCCCC)CCCCCCCCCCC

Computed Properties

  • Exact Mass: 342.33200
  • Monoisotopic Mass: 342.33202264g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 23
  • Rotatable Bond Count: 20
  • Complexity: 170
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 11
  • Topological Polar Surface Area: 25.3Ų

Experimental Properties

  • PSA: 25.30000
  • LogP: 8.78120

Undecane,1-(undecylthio)- Customs Data

  • HS CODE：2930909090
  • Customs Data：

    China Customs Code:

    2930909090

    Overview:

    2930909090. Other organic sulfur compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2930909090. other organo-sulphur compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%

Undecane,1-(undecylthio)- Related Literature

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